Methyl 2-(2,4-diphenylthiazol-5-yl)acetate

• IUPAC Name: methyl 2-(2,4-diphenyl-1,3-thiazol-5-yl)acetate
• InChI: InChI=1S/C18H15NO2S/c1-21-16(20)12-15-17(13-8-4-2-5-9-13)19-18(22-15)14-10-6-3-7-11-14/h2-11H,12H2,1H3
• InChI Key: CLEANVYWRNZNHG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(N=C(S1)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H15NO2S
• DSSTOX Substance ID: DTXSID30363099
• Molecular Weight: 309.4 g/mol
• CAS RN: 23821-92-3

Description

“Methyl 2-(2,4-diphenylthiazol-5-yl)acetate” is a chemical compound with the molecular formula C18H15NO2S. It has a molecular weight of 309.38200.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 18 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom. The exact mass is 309.08200.

Physical And Chemical Properties Analysis

“this compound” has a density of 1.21g/cm3. It has a boiling point of 485.1ºC at 760mmHg. The flash point is 247.2ºC. The compound’s vapour pressure is 1.45E-09mmHg at 25°C, and it has a refractive index of 1.603.

Scientific Research Applications

1. Synthesis of Rigidified Lanthanide Chelates

Polymethylated DOTA ligands, related to Methyl 2-(2,4-diphenylthiazol-5-yl)acetate in their complex structure involving aromatic rings and potential for forming chelates, have been synthesized for creating sterically crowded lanthanide chelates. These chelates exhibit significant potential for applications in magnetic resonance imaging (MRI) due to their rigid structure and ability to form highly symmetric lanthanide species, potentially enhancing the efficiency of MRI contrast agents (Ranganathan et al., 2002).

2. Corrosion Inhibition

The study of 4H-triazole derivatives, which share a heterocyclic motif with this compound, has demonstrated their effectiveness as corrosion inhibitors for mild steel in acidic environments. These compounds' efficiency can be attributed to the nature and type of substituents, indicating that structurally similar compounds like this compound may also possess corrosion inhibition properties (Bentiss et al., 2007).

3. Synthesis of Heterocyclic Compounds

Research involving the reaction of 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate with active methylene compounds to produce a variety of heterocycles demonstrates the synthetic utility of thiazol derivatives in creating pharmacologically relevant structures. This indicates that compounds like this compound could serve as key intermediates in the synthesis of novel heterocyclic compounds with potential biological activities (Shibuya, 1984).

4. Aldose Reductase Inhibitors

The design and synthesis of iminothiazolidin-4-one acetate derivatives, related in function to this compound, have shown significant potency as aldose reductase inhibitors. These compounds, through their inhibitory activity, present a promising avenue for the development of treatments for diabetic complications, highlighting the potential therapeutic applications of thiazole derivatives (Ali et al., 2012).